Cas no 2138135-07-4 (3,5-Pyridinedimethanamine, N3-ethyl-N3-propyl-)

• Product Name: 3,5-Pyridinedimethanamine, N3-ethyl-N3-propyl-
• CAS No: 2138135-07-4
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5278021
• PubChem ID: 165449037
• Update Time: 2025-05-30

3,5-Pyridinedimethanamine, N3-ethyl-N3-propyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedimethanamine, N3-ethyl-N3-propyl-
• 2138135-07-4
• EN300-692557
• (5-{[ethyl(propyl)amino]methyl}pyridin-3-yl)methanamine

• Inchi： 1S/C12H21N3/c1-3-5-15(4-2)10-12-6-11(7-13)8-14-9-12/h6,8-9H,3-5,7,10,13H2,1-2H3
• InChI Key： IXTZIGMNRXZNSP-UHFFFAOYSA-N
• SMILES： N(CC)(CC1C=NC=C(CN)C=1)CCC

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.2Ų

Additional information on 3,5-Pyridinedimethanamine, N3-ethyl-N3-propyl-

3,5-Pyridinedimethanamine, N3-ethyl-N3-propyl-

The compound 3,5-Pyridinedimethanamine, N3-ethyl-N3-propyl- (CAS No. 2138135-07-4) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a pyridine ring substituted with two methanamine groups at the 3 and 5 positions, with one of the methanamine groups further substituted by ethyl and propyl groups. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of N,N'-disubstituted pyridinedimethanamines like N3-ethyl-N3-propyl-3,5-pyridinedimethanamine. These methods often involve multi-component reactions or stepwise syntheses that allow for precise control over the substitution pattern. For instance, researchers have employed transition-metal-catalyzed coupling reactions to construct the pyridine ring with the desired substituents. Such approaches not only enhance the yield but also improve the purity of the final product, which is critical for its application in sensitive chemical systems.

The electronic properties of N,N'-disubstituted pyridinedimethanamines make them attractive candidates for use in optoelectronic materials. Recent studies have demonstrated that these compounds can act as efficient charge transport layers in organic light-emitting diodes (OLEDs) and photovoltaic devices. The presence of electron-withdrawing groups like ethyl and propyl substituents enhances the electron transport characteristics of the molecule, making it suitable for applications in high-performance electronic devices.

In addition to their electronic applications, N,N'-disubstituted pyridinedimethanamines have shown promise in catalysis. The ability to tune the steric and electronic properties of these compounds allows them to act as efficient catalysts in various organic transformations. For example, recent research has highlighted their role as ligands in transition-metal-catalyzed cross-coupling reactions. The ethyl and propyl substituents on the methanamine groups provide steric bulk that can stabilize reactive intermediates and enhance catalytic activity.

The synthesis and characterization of N,N'-disubstituted pyridinedimethanamines have also been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools enable researchers to confirm the structure and purity of the compound with high accuracy. Furthermore, computational methods like density functional theory (DFT) have been employed to study the electronic structure and reactivity of these compounds, providing valuable insights into their behavior in different chemical environments.

Looking ahead, N,N'-disubstituted pyridinedimethanamines are expected to play an increasingly important role in the development of novel materials for energy storage and conversion. Their ability to act as both electron donors and acceptors makes them ideal candidates for use in hybrid materials that combine organic and inorganic components. Moreover, their tunable properties make them suitable for applications in sensors and actuators that require precise control over material behavior.

In conclusion, N,N'-disubstituted pyridinedimethanamines, particularly N3-ethyl-N3-propyl-3,5-pyridinedimethanamine, represent a class of compounds with immense potential across multiple disciplines. Their unique combination of electronic properties, synthetic accessibility, and tunability positions them as key players in advancing modern chemistry and materials science.